Cas no 135529-33-8 (1,4-Naphthalenedione,3-chloro-2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-2,5,7-trihydroxy-3-(3-methyl-2-buten-1-yl)-,(2S,3R)-)

• Product Name: 1,4-Naphthalenedione,3-chloro-2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-2,5,7-trihydroxy-3-(3-methyl-2-buten-1-yl)-,(2S,3R)-
• CAS No: 135529-33-8
• MF: C₂₅H₃₁ClO₅
• MW: 446.963647127151
• CID: 169450
• PubChem ID: 6444022
• Update Time: 2025-04-19

1,4-Naphthalenedione,3-chloro-2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-2,5,7-trihydroxy-3-(3-methyl-2-buten-1-yl)-,(2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,3-chloro-2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-2,5,7-trihydroxy-3-(3-methyl-2-buten-1-yl)-,(2S,3R)-
• (2S,3R)-3-chloro-2-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,5,7-trihydroxy-3-(3-methylbut-2-enyl)naphthalene-1,4-dione
• 1,4-Naphthalenedione,3-chloro-2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-2,5,7-trihyd...
• naphthomevalin
• (2S,3R)-3-chloro-2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-2,5,7-trihydroxy-3-(3-methylbut-2-en-1-yl)-2,3-dihydronaphthalene-1,4-dione
• 1,4-Naphthalenedione, 3-chloro-2-(3,7-dimethyl-2,6-octadienyl)-2,3-dihydro-2,5,7-trihydroxy-3-(3-methyl-2-butenyl)-, (2S-(2alpha,2(E),3beta))-
• (2S,3R)-3-Chloro-2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,3-dihydro-2,5,7-trihydroxy-3-(3-methyl-2-buten-1-yl)-1,4-naphthalenedione
• 135529-33-8
• CHEBI:221442
• CHEMBL4292932
• DTXSID001102219

• Inchi： 1S/C25H31ClO5/c1-15(2)7-6-8-17(5)10-12-25(31)22(29)19-13-18(27)14-20(28)21(19)23(30)24(25,26)11-9-16(3)4/h7,9-10,13-14,27-28,31H,6,8,11-12H2,1-5H3/b17-10+/t24-,25-/m0/s1
• InChI Key： DRVVWOVFACYRGZ-GFNWSNCPSA-N
• SMILES： Cl[C@]1(C(C2C(=CC(=CC=2C([C@]1(C/C=C(\C)/CC/C=C(\C)/C)O)=O)O)O)=O)C/C=C(\C)/C

Computed Properties

• Exact Mass: 446.18613
• Monoisotopic Mass: 446.186002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8
• XLogP3: 6.5

Experimental Properties

• Density: 1.24
• Boiling Point: 618.8°C at 760 mmHg
• Flash Point: 328.1°C
• Refractive Index: 1.594
• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menaquinones